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Compound of Interest

Compound Name: 5-Methylfuran-2-carbonyl azide

CAS No.: 64968-30-5

Cat. No.: B3371241

Get Quote

Executive Summary
5-methylfuran-2-carbonyl azide (CAS: 64968-30-5) is a reactive acyl azide intermediate

primarily utilized in the Curtius rearrangement to synthesize isocyanates, carbamates, and

amines.[1][2]

Critical Safety Warning: This compound possesses a Carbon-to-Nitrogen (C/N) ratio of 2:1 (6

Carbons, 3 Nitrogens).[1] According to the "Rule of Six," organic azides with a C/N ratio < 3 are

considered potentially explosive. Consequently, solubility is not merely a parameter for reaction

efficiency but a critical safety control. This compound should rarely be isolated to dryness; it is

safest handled in solution.

This guide provides an expert framework for solvent selection, solubility profiles, and safe

handling workflows, grounding experimental choices in physicochemical logic.

Part 1: Physicochemical Profile & Solubility Logic[1]
Molecular Characteristics[1][4]
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State at STP: Low-melting solid (MP: 35–36 °C).[1]

Polarity: Moderately polar due to the furan oxygen and the acyl azide moiety, but sufficiently

lipophilic to dissolve in non-polar aromatics.

LogP (Estimated): ~1.5 – 2.0 (Lipophilic enough for organic extraction, too lipophilic for water

solubility).

Solubility Mechanism
The solubility of 5-methylfuran-2-carbonyl azide is governed by dipole-dipole interactions

(furan ring) and pi-stacking capabilities.[1]

High Solubility: Chlorinated solvents (DCM, Chloroform), Aromatics (Toluene, Benzene),

Polar Aprotics (THF, Ethyl Acetate, Acetone).

Low/Partial Solubility: Aliphatic hydrocarbons (Pentane, Hexane, Heptane). These are used

as antisolvents to induce crystallization at low temperatures.

Incompatibility:

Protics (Alcohols/Amines): While soluble, these solvents will react with the rearrangement

product (isocyanate) to form carbamates or ureas. Only use if "trapping" is the intended

reaction step.

Water: Practically insoluble. This immiscibility is exploited during synthesis (Schotten-

Baumann conditions) to precipitate the azide or extract it into an organic layer.

Solvent Compatibility Matrix
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Solvent Class
Specific
Solvent

Solubility
Rating

Application
Suitability

Expert Note

Aromatic Toluene Excellent
Ideal

(Rearrangement)

High BP allows

thermal

rearrangement;

inert to

isocyanates.[1]

Chlorinated
Dichloromethane

(DCM)
Excellent

Extraction /

Transport

Low BP makes it

poor for

rearrangement

but excellent for

isolation.

Ether Diethyl Ether Good Purification

Used with

hexane to

crystallize the

azide at -20°C.

Ether THF Excellent
Synthesis /

Reaction

Must be

anhydrous;

peroxides can

sensitize azides.

[1]

Ketone Acetone Excellent
Synthesis Co-

solvent

Standard solvent

for reacting acyl

chlorides with

aqueous NaN₃.

Alkane
Hexane /

Pentane
Poor Precipitation

Use as an

antisolvent to

purify the crude

solid.

Alcohol Methanol /

Ethanol

Good Trapping Only Reacts to form

methyl/ethyl

carbamates

immediately
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upon

rearrangement.

Part 2: Strategic Protocols & Workflows[1]
Synthesis & Extraction (Solvent: Acetone/Water vs.
Toluene)
The synthesis typically involves the reaction of 5-methylfuran-2-carbonyl chloride with sodium

azide.[1]

Method A (Precipitation): Dissolve acid chloride in Acetone. Add aqueous NaN₃ dropwise at

0°C. The azide precipitates or oils out due to low water solubility.

Why Acetone? It is miscible with water (allowing NaN₃ contact) but dissolves the organic

precursor.

Method B (Phase Transfer): Dissolve acid chloride in Toluene. Add solid NaN₃ activated with

a phase transfer catalyst (e.g., Tetrabutylammonium bromide) or aqueous NaN₃.

Why Toluene? It allows the azide to remain in solution for immediate thermal

rearrangement (One-Pot), avoiding the isolation of the hazardous solid.

Purification (Crystallization)
Never distill this compound. Purification should be performed via low-temperature

crystallization.[1]

Dissolve crude oil in a minimum volume of Diethyl Ether or DCM.

Slowly add Hexane or Pentane until slight turbidity appears.

Cool to -20°C (freezer).

The low melting point (35°C) means it may "oil out" if the solvent ratio is incorrect or

temperature is too high.
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Curtius Rearrangement (Solvent: Toluene)
The transformation to the isocyanate requires heating (~80–110°C).

Recommended Solvent: Toluene (BP 110°C).

Protocol: Heat the toluene solution of the azide. Nitrogen gas evolution (

) indicates reaction progress.

Solvent Constraint: Do not use low-boiling solvents (DCM, Ether) for the rearrangement step

as they cannot reach the activation temperature efficiently without a pressurized vessel

(which is dangerous with azides).

Part 3: Visualizations
Solvent Selection Decision Tree
This logic flow guides the researcher to the correct solvent based on the process stage.
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Select Solvent for
5-methylfuran-2-carbonyl azide

What is the Process Step?

Synthesis
(from Acid Chloride)

Purification
(Isolation)

Curtius Rearrangement
(to Isocyanate)

Use Acetone/Water
(Precipitation Method)

OR
Toluene (Biphasic)

Dissolve: Diethyl Ether
Precipitate: Hexane

Temp: -20°C

Use Toluene or Benzene
(Inert, High Boiling Point)

Is Trapping Required?
(Urea/Carbamate)

Add Alcohol/Amine
AFTER N2 evolution

Yes

Keep Anhydrous
Isolate Isocyanate

No

Click to download full resolution via product page

Caption: Decision matrix for solvent selection ensuring safety and chemical compatibility at

each stage.

Synthesis and Reactivity Workflow
This diagram illustrates the pathway from the carboxylic acid precursor to the final

amine/carbamate, highlighting the solvent changes.
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5-Methyl-2-furoic Acid Acyl Chloride
(Reactive Intermediate)

SOCl2, Reflux
5-Methylfuran-2-carbonyl Azide

(CAS 64968-30-5)
Solvent: Toluene/Acetone

NaN3, Acetone/H2O
(0°C) Isocyanate Intermediate

(Post-Rearrangement)

Heat (80-100°C)
-N2 (Gas)
Toluene Carbamate / Urea

(Final Product)

R-OH or R-NH2
Nucleophilic Attack

Click to download full resolution via product page

Caption: Step-by-step synthesis workflow emphasizing the thermal rearrangement step and

nitrogen evolution.

Part 4: Safety & Stability Protocols
Thermal Stability

Decomposition Onset: Acyl azides typically begin decomposing between 60°C and 80°C.

Handling Rule: Maintain solutions < 25°C during extraction and storage. Store neat solids at

-20°C.

Explosion Hazard: Concentrated solutions or dry solids are shock-sensitive.[1] Do not scrape

dried material from glass joints.

Waste Disposal (Quenching)
Never dispose of azide solutions directly into drains (reaction with copper/lead pipes forms

explosive metal azides).[3][4]

Dilute: Ensure the solution is dilute.[3]

Quench: Treat with sufficient 10% NaOH to hydrolyze, or react with a specific quenching

agent (e.g., reduction to amine).

Segregate: Label waste clearly as "Azide Waste" to prevent mixing with acids (forms toxic

gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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